4-nitrobenzyl 5-bromo-2-hydroxybenzoate

• IUPAC Name: (4-nitrophenyl)methyl 5-bromo-2-hydroxybenzoate
• InChI: InChI=1S/C14H10BrNO5/c15-10-3-6-13(17)12(7-10)14(18)21-8-9-1-4-11(5-2-9)16(19)20/h1-7,17H,8H2
• InChI Key: DSSKBXBOPPRVGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC(=O)C2=C(C=CC(=C2)Br)O)[N+](=O)[O-]
• Molecular Formula: C14H10BrNO5
• Molecular Weight: 352.14 g/mol

Description

4-nitrobenzyl 5-bromo-2-hydroxybenzoate is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of 5-bromo-2-hydroxybenzoic acid and 4-nitrobenzyl bromide. It has been widely studied for its potential applications in various fields, including drug development and biochemical research.

Mechanism of Action

The mechanism of action of 4-nitrobenzyl 5-bromo-2-hydroxybenzoate is not fully understood. However, studies have shown that the compound can undergo photochemical reactions, resulting in the release of the 4-nitrobenzyl group. This property has been exploited in various applications, such as the controlled release of drugs and the activation of enzymes.
Biochemical and Physiological Effects
Studies have shown that this compound can exhibit various biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of cancer cells in vitro. It has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-nitrobenzyl 5-bromo-2-hydroxybenzoate is its versatility. The compound can be used in various applications, including drug development and biochemical research. Additionally, the compound is relatively easy to synthesize and purify, making it readily available for use in the laboratory.
However, this compound also has some limitations. For example, the compound can be unstable under certain conditions, such as exposure to light or heat. Additionally, the compound can be toxic in high concentrations, making it important to handle with care.

Future Directions

There are several future directions for the study of 4-nitrobenzyl 5-bromo-2-hydroxybenzoate. One potential direction is the development of new applications for the compound, such as in the field of nanotechnology. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in drug development and biochemical research.
Conclusion
In conclusion, this compound is a versatile compound that has gained significant attention in scientific research. Its unique properties make it a potential candidate for various applications, including drug development and biochemical research. However, further studies are needed to fully understand the compound's mechanism of action and potential applications.

Scientific Research Applications

4-nitrobenzyl 5-bromo-2-hydroxybenzoate has been extensively studied for its potential applications in scientific research. It has been used as a building block in the synthesis of various compounds, including natural products and pharmaceuticals. The compound has also been used as a fluorescent probe in biochemical assays, allowing for the detection of specific biomolecules.